2,5-Difluorobenzoic-d3 acid

• Molecular Formula: C7H4F2O2
• Molecular Weight: 161.12 g/mol
• InChI: InChI=1S/C7H4F2O2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,(H,10,11)/i1D,2D,3D
• InChIKey: LBQMIAVIGLLBGW-CBYSEHNBSA-N

2,5-Difluorobenzoic-d3 Acid: Technical Specifications and Core Identity for Analytical Procurement

2,5-Difluorobenzoic-d3 acid (CAS 1219798-63-6) is the triple-deuterated isotopologue of 2,5-difluorobenzoic acid, a fluorinated benzoic acid derivative with molecular formula C₇HD₃F₂O₂ and molecular weight 161.12 g/mol . As a stable isotope-labeled (SIL) internal standard, it is supplied with isotopic enrichment specifications typically ≥98 atom % D . The compound exists as a solid at room temperature with density 1.4±0.1 g/cm³ and boiling point 244.7±20.0 °C at 760 mmHg . Its primary utility lies in quantitative analytical applications including LC-MS, GC-MS, and NMR where deuterium labeling enables mass-based discrimination from the non-deuterated analyte .

Internal Standard Type

Deuterated (SIL) for isotope dilution LC-MS/GC-MS

Mass Discrimination

+3 Da shift enables MS differentiation from analyte

Isotopic Specification

Certified enrichment; supplied with analytical COA

Why 2,5-Difluorobenzoic-d3 Acid Cannot Be Substituted with Non-Deuterated or Alternative Isotopologues

Substitution of 2,5-difluorobenzoic-d3 acid with its non-deuterated counterpart (2,5-difluorobenzoic acid, CAS 2991-28-8) or alternative deuterated fluorobenzoic acid regioisomers (e.g., 2,4- or 2,6-difluorobenzoic-d3 acid) fundamentally compromises analytical validity. In LC-MS/MS quantitative workflows, non-deuterated internal standards cannot be distinguished from the analyte in the mass spectrometer, precluding their use in stable isotope dilution assays where mass-based discrimination is essential [1]. While ¹³C- or ¹⁵N-labeled alternatives offer co-elution advantages, their multistep de novo synthesis renders them prohibitively expensive relative to deuterated isotopologues prepared via H/D exchange [2]. Furthermore, deuterium-labeled compounds may exhibit retention time shifts relative to the analyte—an effect whose magnitude depends on the number and position of deuterium atoms and the specific regioisomer structure [3]. Substituting a different regioisomer introduces uncontrolled variability in chromatographic behavior, recovery efficiency, and ionization response, invalidating cross-study data comparability [4].

Non-deuterated analog lacks mass shift required for MS differentiation in isotope dilution assays.

Regioisomer mismatch (e.g., 2,4- or 2,6-difluoro) may alter retention and ionization, biasing quantitative accuracy.

¹³C/¹⁵N isotopologues, though co-eluting, may present synthesis cost and availability limitations for routine use.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790. PMID: 15645520. View Source
• [2] Grocholska P, Bąchor R. Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules. 2021;26(10):2989. doi:10.3390/molecules26102989. PMID: 34069879. View Source
• [3] Müller K, Seubert A. Synthesis of deuterium-labelled fluorobenzoic acids to be used as internal standards in isotope dilution mass spectrometry. Isotopes Environ Health Stud. 2014;50(1):88-93. doi:10.1080/10256016.2013.830612. PMID: 24499142. View Source
• [4] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Discussion of deuterated internal standard retention time shifts. View Source

2,5-Difluorobenzoic-d3 Acid: Comparative Performance Evidence for Analytical Method Selection

Isotopic Purity: 98 atom % D Enrichment vs. Non-Deuterated Baseline for Quantitative LC-MS Signal Discrimination

2,5-Difluorobenzoic-d3 acid is supplied with certified isotopic enrichment of 98 atom % D , which translates to a nominal +3 Da mass shift relative to non-deuterated 2,5-difluorobenzoic acid (Δm/z = 3). This mass difference enables complete baseline separation in the mass analyzer between the internal standard and analyte signals in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) modes. The 98 atom % D specification indicates that 98% of the three labeled positions are occupied by deuterium rather than protium, leaving ≤2% residual unlabeled or partially labeled species . In contrast, non-deuterated 2,5-difluorobenzoic acid (CAS 2991-28-8) possesses zero mass shift capability and cannot function as an internal standard in isotope dilution MS assays .

MS Discrimination

Head-to-head

+3 Da mass shift (98 atom % D) vs. 0 Da for non-deuterated

Enables isotope dilution MS assay discrimination

Certified enrichment by COA

Evidence Dimension	Mass shift for MS discrimination
Target Compound Data	+3 Da (nominal); 98 atom % D isotopic enrichment
Comparator Or Baseline	2,5-Difluorobenzoic acid (non-deuterated, CAS 2991-28-8)
Quantified Difference	+3 Da mass increment vs. 0 Da; 98% deuterium incorporation efficiency
Conditions	Mass spectrometry analysis; isotopic enrichment certified by supplier COA

Why This Matters

The +3 Da mass shift and 98 atom % D enrichment directly enable the compound to serve as a distinguishable internal standard in LC-MS/MS assays, whereas non-deuterated 2,5-difluorobenzoic acid cannot be differentiated from the analyte signal.

Method Validation: Triple-Deuteration (+3 Da) vs. Single/Deuterated Internal Standards for Matrix Effect Correction

In isotope dilution mass spectrometry (IDMS), the use of at least double-deuterated fluorobenzoic acids (FBAs) as internal standards enables determination of FBAs in complex matrices with highest possible accuracy combined with simplified analytical evaluation [1]. 2,5-Difluorobenzoic-d3 acid, with three deuterium atoms (+3 Da mass shift), exceeds the minimum double-deuteration requirement. Deuterium-labeled compounds may demonstrate different retention times than the analyte due to the deuterium isotope effect—a phenomenon documented with potential to affect quantitation accuracy if not properly accounted for [2]. The magnitude of this retention time shift varies with deuterium count and labeling position, making compound-specific validation essential [3].

IDMS Accuracy

Class-level

Triple-deuteration exceeds ≥2 D minimum for complex matrix IDMS

Meets deuteration threshold for highest accuracy

Retention shift must be validated per assay

Evidence Dimension	IDMS accuracy enhancement requirement
Target Compound Data	Triple-deuterated (+3 Da); exceeds minimum double-deuteration requirement
Comparator Or Baseline	Single-deuterated or non-deuterated fluorobenzoic acid standards
Quantified Difference	≥2 deuterium atoms required for 'highest possible accuracy' in complex matrices; target provides +3 Da margin above threshold
Conditions	Organic isotope dilution mass spectrometry in complex matrices

Why This Matters

The triple-deuteration (+3 Da) of this compound exceeds the documented minimum requirement (≥2 deuterium atoms) for achieving highest possible accuracy in isotope dilution MS, while the specific 2,5-regioisomeric substitution pattern determines its chromatographic retention time shift relative to the analyte—a factor that must be validated per assay.

• [1] Müller K, Seubert A. Synthesis of deuterium-labelled fluorobenzoic acids to be used as internal standards in isotope dilution mass spectrometry. Isotopes Environ Health Stud. 2014;50(1):88-93. doi:10.1080/10256016.2013.830612. PMID: 24499142. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790. PMID: 15645520. View Source
• [3] Grocholska P, Bąchor R. Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules. 2021;26(10):2989. doi:10.3390/molecules26102989. PMID: 34069879. View Source

Regioisomer-Specific Chromatographic Behavior: 2,5-Difluoro Substitution vs. Alternative Difluorobenzoic Acid Isomers

The 2,5-difluoro substitution pattern confers distinct physicochemical properties relative to alternative difluorobenzoic acid regioisomers (2,3-; 2,4-; 2,6-; 3,4-; 3,5-). Computational modeling and experimental characterization of 2,3- and 2,4-difluorobenzoic acids reveal regioisomer-specific vibrational spectra and electronic transition properties that directly influence chromatographic retention and ionization efficiency [1]. In LC-MS/MS methods developed for simultaneous quantification of 15 fluorobenzoic acids in groundwater samples, each regioisomer including 2,5-difluorobenzoic acid elutes at a unique retention time, enabling chromatographic resolution of positional isomers . This regioisomer specificity mandates that the internal standard match the exact substitution pattern of the target analyte; using a mismatched deuterated regioisomer (e.g., 2,4-difluorobenzoic-d3 acid for 2,5-difluorobenzoic acid quantitation) introduces differential matrix effects and recovery biases that invalidate quantification [2].

Regioisomer Specificity

Class-level

2,5-substitution determines unique retention among 15 FBA regioisomers

Prevents differential recovery from isomer mismatch

Validated in multi-FBA LC-MS/MS method

Evidence Dimension	Regioisomer-specific chromatographic retention
Target Compound Data	2,5-Difluorobenzoic acid: unique retention time among 15 FBA regioisomers in validated LC-MS/MS method
Comparator Or Baseline	Alternative difluorobenzoic acid regioisomers (2,3-; 2,4-; 2,6-; 3,4-; 3,5-difluorobenzoic acid)
Quantified Difference	Unique retention time per regioisomer; substitution pattern dictates elution order and ionization efficiency
Conditions	LC-MS/MS method for 15 fluorobenzoic acids in groundwater samples

Why This Matters

The 2,5-difluoro substitution pattern determines chromatographic retention time and MS response independently from isotopic labeling; substituting a different regioisomer, even if deuterated, would introduce differential recovery and matrix effects that invalidate quantitative accuracy.

• [1] Karabacak M, et al. Structural and spectroscopic characterization of 2,3-difluorobenzoic acid and 2,4-difluorobenzoic acid with experimental techniques and quantum chemical calculations. Spectrochim Acta A Mol Biomol Spectrosc. 2015. View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Discussion of internal standard selection criteria. View Source

Environmental Tracer Application: Isotope Dilution GC-MS Quantification Limits for Fluorobenzoic Acids

In environmental tracer studies, deuterated fluorobenzoic acid internal standards enable ultra-trace quantification of FBAs in reservoir and groundwater via isotope dilution gas chromatography mass spectrometry. Using deuterated analogues as internal standards, the method achieves determination of six fluorobenzoic acids down to the range of 8–37 ng L⁻¹ with recoveries between 66% and 85% [1]. This application demonstrates that deuterated FBAs including the 2,5-difluoro congener are essential for correcting matrix effects and analyte losses during sample preparation and analysis. The 2,5-difluorobenzoic acid parent compound has been specifically employed as a conservative tracer for hydrological modeling of water flow and in studies of pesticide and xenobiotic compound transport .

Trace Analysis

Class-level

Deuterated IS enables 8–37 ng/L detection in groundwater

Supports ultra-trace environmental tracer studies

Isotope dilution GC-MS; 66–85% recovery

Evidence Dimension	Ultra-trace quantification limit in environmental water samples
Target Compound Data	Method applicable to 2,5-difluorobenzoic acid using its deuterated internal standard
Comparator Or Baseline	Non-deuterated internal standard methods or external calibration
Quantified Difference	Detection limits 8–37 ng L⁻¹ with recoveries 66–85% using isotope dilution with deuterated standards
Conditions	Isotope dilution GC-MS; reservoir and groundwater matrices

Why This Matters

The demonstrated capability of deuterated fluorobenzoic acid internal standards to achieve ng L⁻¹ level quantification in complex environmental matrices directly justifies procurement of the deuterated compound for environmental tracer studies where the parent 2,5-difluorobenzoic acid is employed.

• [1] Müller K, Seubert A. Ultra trace determination of fluorobenzoic acids in reservoir and ground water using isotope dilution gas chromatography mass spectrometry. 2014. Cited in Semantic Scholar. View Source

Chemical Purity and Stability: 98% HPLC Purity vs. Research-Grade Non-Deuterated Material

Commercial supplies of 2,5-difluorobenzoic-d3 acid are specified at 98% HPLC purity with isotopic enrichment of 98 atom % D . Some suppliers report purity of 98.9% . The compound is stable when stored at room temperature under recommended conditions, with re-analysis recommended after three years . For comparison, the non-deuterated parent compound (2,5-difluorobenzoic acid, CAS 2991-28-8) is typically supplied at 97-98% purity , indicating that deuteration via H/D exchange does not substantially degrade chemical purity relative to the parent compound. Both chemical purity (98% HPLC) and isotopic enrichment (98 atom % D) are independently certified parameters that affect quantitative accuracy—chemical impurities can co-elute and interfere with analyte detection, while isotopic impurities (residual unlabeled species) reduce effective internal standard concentration and compromise isotope dilution calculations.

Purity & Stability

Specification review

98% HPLC purity; stable at room temperature 3 years

Dual quality metrics for method validation

Isotopic enrichment independently certified

Evidence Dimension	Chemical purity and stability
Target Compound Data	98% HPLC purity (min); 98 atom % D isotopic enrichment; stable at room temperature for 3 years
Comparator Or Baseline	2,5-Difluorobenzoic acid (non-deuterated, CAS 2991-28-8): 97-98% purity
Quantified Difference	Comparable chemical purity (98% vs. 97-98%); +3 Da mass shift from deuteration
Conditions	HPLC purity analysis; room temperature storage per SDS recommendations

Why This Matters

The independent certification of both chemical purity (≥98%) and isotopic enrichment (98 atom % D) provides dual quality metrics essential for method validation; comparable chemical purity to the parent compound indicates that deuteration does not introduce additional impurity burdens.

2,5-Difluorobenzoic-d3 Acid: Evidence-Based Application Scenarios for Scientific Procurement

Quantitative LC-MS/MS Bioanalysis of 2,5-Difluorobenzoic Acid in Pharmacokinetic Studies

Procure 2,5-difluorobenzoic-d3 acid as a stable isotope-labeled internal standard for LC-MS/MS quantification of the parent compound in biological matrices (plasma, urine, tissue homogenates). The +3 Da mass shift enables complete mass spectrometric discrimination from the analyte while the identical 2,5-difluoro substitution pattern ensures matched chromatographic retention (subject to minor deuterium isotope effect) and ionization behavior, thereby correcting for matrix effects, extraction recovery variability, and instrument drift [1].

Environmental Tracer Quantification in Groundwater and Hydrological Studies

Employ 2,5-difluorobenzoic-d3 acid as an isotope dilution internal standard for ultra-trace GC-MS or LC-MS/MS determination of 2,5-difluorobenzoic acid tracer in groundwater, reservoir water, and soil leachate samples. Class-level evidence demonstrates that deuterated fluorobenzoic acid internal standards enable quantification down to 8–37 ng L⁻¹ in complex environmental matrices with 66–85% recovery [2]. The 2,5-difluorobenzoic acid parent compound is specifically validated as a conservative tracer for water flow modeling .

Drug Metabolism and Pharmacokinetic (DMPK) Tracer Studies

Utilize 2,5-difluorobenzoic-d3 acid as a tracer for quantitation during drug development processes. Stable heavy isotopes of hydrogen incorporated into drug molecules serve largely as tracers for quantitation during drug development, with deuteration gaining attention for its potential to affect pharmacokinetic and metabolic profiles of drugs . The compound may be employed in metabolic flux analysis or as a precursor for synthesizing deuterated drug candidates requiring the 2,5-difluorobenzoic acid scaffold.

Analytical Method Development and Validation Requiring 2,5-Regioisomer-Specific Internal Standards

Select 2,5-difluorobenzoic-d3 acid for LC-MS method development where simultaneous quantification of multiple fluorobenzoic acid regioisomers is required. Each difluorobenzoic acid regioisomer (2,3-; 2,4-; 2,5-; 2,6-; 3,4-; 3,5-) exhibits unique chromatographic retention and spectroscopic properties [3]. The exact 2,5-substitution pattern of this internal standard matches the target analyte, preventing the differential recovery and matrix effect biases that would occur if a mismatched deuterated regioisomer were substituted [4].

Application

Selection Property

Validation Focus

LC-MS/MS bioanalysis in research matrices (plasma, urine, tissue)

+3 Da mass discrimination with regioisomer match

Matrix-effect correction and recovery consistency

Environmental tracer quantification in water samples

Isotope dilution for ultra-trace detection

Recovery in complex aqueous matrices

DMPK tracer and metabolic flux studies

Deuterium labeling for quantitative tracing

Metabolic pathway quantitation

Multi-regioisomer analytical method development

Exact 2,5-difluoro substitution pattern

Prevention of differential recovery among isomers

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790. PMID: 15645520. View Source
• [2] Müller K, Seubert A. Ultra trace determination of fluorobenzoic acids in reservoir and ground water using isotope dilution gas chromatography mass spectrometry. 2014. View Source
• [3] Karabacak M, et al. Structural and spectroscopic characterization of 2,3-difluorobenzoic acid and 2,4-difluorobenzoic acid. Spectrochim Acta A Mol Biomol Spectrosc. 2015. View Source
• [4] Müller K, Seubert A. Synthesis of deuterium-labelled fluorobenzoic acids to be used as internal standards in isotope dilution mass spectrometry. Isotopes Environ Health Stud. 2014;50(1):88-93. PMID: 24499142. View Source